Cas no 1891444-98-6 (methyl 2-3-(dimethylamino)phenyl-2-hydroxyacetate)

• Product Name: methyl 2-3-(dimethylamino)phenyl-2-hydroxyacetate
• CAS No: 1891444-98-6
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5966364
• PubChem ID: 117298653
• Update Time: 2025-11-06

methyl 2-3-(dimethylamino)phenyl-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-3-(dimethylamino)phenyl-2-hydroxyacetate
• methyl 2-[3-(dimethylamino)phenyl]-2-hydroxyacetate
• 1891444-98-6
• EN300-1821370

• Inchi： 1S/C11H15NO3/c1-12(2)9-6-4-5-8(7-9)10(13)11(14)15-3/h4-7,10,13H,1-3H3
• InChI Key： BVZLDTUMTUVSSF-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1C=CC=C(C=1)N(C)C

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Additional information on methyl 2-3-(dimethylamino)phenyl-2-hydroxyacetate

Comprehensive Overview of Methyl 2-[3-(Dimethylamino)phenyl]-2-hydroxyacetate (CAS No. 1891444-98-6)

Methyl 2-[3-(dimethylamino)phenyl]-2-hydroxyacetate (CAS No. 1891444-98-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, featuring a dimethylamino substituent, is widely studied for its potential applications in drug synthesis and intermediate processes. The compound's unique structure, combining a hydroxyacetate moiety with an aromatic ring, makes it a versatile building block in medicinal chemistry.

In recent years, the demand for methyl 2-[3-(dimethylamino)phenyl]-2-hydroxyacetate has increased due to its role in the development of novel therapeutic agents. Researchers are particularly interested in its potential as a precursor for central nervous system (CNS) drugs, given the dimethylamino group's ability to enhance bioavailability and target specific neural pathways. This aligns with current trends in precision medicine and neuropharmacology, where tailored molecular designs are critical for efficacy.

The synthesis of CAS No. 1891444-98-6 typically involves multi-step organic reactions, including esterification and selective hydroxylation. Advanced techniques like HPLC purification and NMR characterization ensure high purity, which is essential for pharmaceutical applications. Industry professionals often search for "methyl 2-[3-(dimethylamino)phenyl]-2-hydroxyacetate synthesis" or "1891444-98-6 suppliers," reflecting the compound's niche yet growing market.

Environmental and safety considerations are also pivotal. While not classified as hazardous, proper handling of methyl 2-[3-(dimethylamino)phenyl]-2-hydroxyacetate requires standard laboratory precautions. Its biodegradability and low toxicity profile make it a preferable choice for sustainable chemistry initiatives, a topic gaining traction in green chemistry forums.

Future research directions for CAS No. 1891444-98-6 may explore its utility in catalysis or material science, leveraging its aromatic and functional group diversity. As AI-driven drug discovery accelerates, compounds like this are likely to feature in virtual screening libraries, addressing queries such as "AI-based drug design with hydroxyacetate derivatives."

In summary, methyl 2-[3-(dimethylamino)phenyl]-2-hydroxyacetate exemplifies the intersection of traditional organic chemistry and modern pharmaceutical innovation. Its CAS No. 1891444-98-6 serves as a key identifier for researchers and suppliers navigating the evolving landscape of bioactive intermediates.